6-Fluoro-2-methylpyridazin-3(2H)-one

• Molecular Formula: C5H5FN2O
• Molecular Weight: 128.10 g/mol
• IUPAC Name: 6-fluoro-2-methylpyridazin-3-one
• InChI: InChI=1S/C5H5FN2O/c1-8-5(9)3-2-4(6)7-8/h2-3H,1H3
• InChI Key: SDLGCKRGXJRLEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)F

Description

6-Fluoro-2-methylpyridazin-3(2H)-one is a fluorinated pyridazinone derivative characterized by a pyridazinone core substituted with a fluorine atom at position 6 and a methyl group at position 2. The fluorine substitution enhances electronegativity and metabolic stability, while the methyl group influences steric and electronic properties, modulating interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-2-methylpyridazin-3(2H)-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methylpyridazine and fluorinating agents.

Cyclization: The cyclization step involves the formation of the pyridazine ring, which can be facilitated by using suitable catalysts and solvents.

Industrial Production Methods

In an industrial setting, the production of 6-Fluoro-2-methylpyridazin-3(2H)-one may involve continuous flow reactors to ensure efficient and scalable synthesis. The use of automated systems and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-2-methylpyridazin-3(2H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its reduced forms using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; mild to moderate temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; typically conducted in anhydrous solvents.

Substitution: Sodium methoxide, potassium tert-butoxide; often performed in polar aprotic solvents.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of reduced pyridazine derivatives.

Substitution: Formation of substituted pyridazine compounds with various functional groups.

Scientific Research Applications

6-Fluoro-2-methylpyridazin-3(2H)-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery for the development of new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-methylpyridazin-3(2H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridazinone Derivatives

Pyridazin-3(2H)-one derivatives exhibit diverse bioactivities depending on their substituents. Below is a detailed comparison of 6-fluoro-2-methylpyridazin-3(2H)-one with analogous compounds reported in the literature.

Substituent Effects on Physical and Chemical Properties

Compound Name	Substituents	Melting Point (°C)	Key Functional Groups (IR peaks, cm⁻¹)	Synthesis Yield (%)
6-Fluoro-2-methylpyridazin-3(2H)-one	6-F, 2-CH₃	Not reported	C=O (1670–1713), C-F (1200–1250)	Not available
6-(4-Methylphenyl)-2-phenylpyridazin-3(2H)-one	6-(4-CH₃C₆H₄), 2-C₆H₅	306	C=O (1713), C=N (1674), Ar-H (3387)	29.3
5-Chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones	5-Cl, 6-C₆H₅, variable R	180–250	C=O (1700–1750), C-Cl (650–750)	45–70
4-(4-Chlorophenyl)-6-morpholinopyridazin-3(2H)-one	4-ClC₆H₄, 6-morpholino	Not reported	C=O (1670), C-Cl (725)	60–75

Key Observations :

• Fluorine vs. Chlorine : Fluorine’s electronegativity increases polarity and metabolic stability compared to chlorine, which may enhance bioavailability .
• Aromatic Substitutions : Bulky aryl groups (e.g., 4-methylphenyl in ) reduce solubility but improve binding affinity to hydrophobic enzyme pockets.
• Morpholino Groups: The morpholino substituent in introduces hydrogen-bonding capacity, critical for receptor interactions.

Pharmacological Activity

Compound Name	Bioactivity	Mechanism/Application
6-Fluoro-2-methylpyridazin-3(2H)-one	Not explicitly reported (inferred)	Potential COX inhibition or kinase modulation
4-(4-Chlorophenyl)-6-morpholinopyridazin-3(2H)-one	Analgesic (comparable to aspirin)	COX-1/2 inhibition
2/3-Substituted-6-(4-methylphenyl)pyridazinones	Antimicrobial, anti-inflammatory	Enzyme inhibition (e.g., PDE4)

Structural-Activity Relationships :

• Fluorine Position : Fluorine at position 6 (vs. position 5 in ) may alter electron distribution, affecting binding to enzymatic active sites.
• Methyl Group : The 2-methyl group in 6-fluoro-2-methylpyridazin-3(2H)-one likely reduces ring flexibility, stabilizing interactions with rigid protein domains.

Crystallographic and Structural Comparisons

Compound Name	Dihedral Angle (Ar-Pyridazinone)	Hydrogen Bonding Patterns
4-(4-Methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one	53.93°	C–H⋯O chains along [101] direction
4-(4-Chlorophenyl)-6-morpholinopyridazin-3(2H)-one	45–55° (estimated)	N–H⋯O and π-π stacking interactions

Implications :

• Hydrogen Bonding: C–H⋯O interactions in pyridazinones stabilize crystal lattices, influencing solubility and formulation stability.

Challenges :

• Regioselectivity : Fluorine incorporation at position 6 requires precise control to avoid byproducts.
• Yield Optimization : Steric hindrance from the 2-methyl group may reduce reaction efficiency.